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Compound of Interest

Compound Name: LEXITHROMYCIN

Cat. No.: B1235527

This guide provides essential safety protocols and logistical information for handling
LEXITHROMYCIN (CAS No: 53066-26-5), a macrolide antibiotic. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identification and Physical Properties

Property Value Reference

Chemical Name Roxithromycin [1]

Lexithromycin, Erythromycin 9-
Synonyms (-O-[2- [1]12]

methoxyethoxy]methyloxime)

Molecular Formula C41H76N2015 [1]
Molecular Weight 837.05 g/mol [1]
Appearance Solid [3]
Melting Point 111-118°C/231.8-2444°F [3]
Flash Point >110°C/>230 °F [3]

Hazard Identification
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LEXITHROMYCIN is classified as harmful if swallowed.[4] It may cause sensitization by
inhalation and skin contact.[5] Individuals sensitive to this material or other macrolide
antibiotics may develop allergic reactions.[5] During combustion, it may emit toxic fumes of
carbon monoxide, carbon dioxide, and nitrogen oxides.[5]

Occupational Exposure Limits
There are no established occupational exposure limits for LEXITHROMYCIN.[6][7]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical to minimize exposure. The following flowchart
outlines the decision-making process for PPE selection when handling LEXITHROMYCIN.
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Figure 1: PPE Selection Workflow for LEXITHROMYCIN Handling

Risk Assessment

Start: Handling LEXITHROMYCIN

l

Assess risk of exposure:
- Dust/aerosol generation?
- Potential for splashing?
- Quantity handled?

PPE Selection

Work in a well-ventilated area,
preferably a chemical fume hood.

l

Wear two pairs of
compatible chemical-resistant gloves
(e.g., nitrile). [17]

l

Wear a disposable gown with a solid front,
long sleeves, and tight-fitting cuffs. [17]

l

Wear safety glasses with side shields
or chemical safety goggles. [3]

l

Is there a risk of inhaling dust or aerosols?

Yes No

Use a NIOSH/MSHA or
European Standard EN 149 Standard ventilation is sufficient.
approved respirator. [4]

Click to download full resolution via product page

Caption: PPE selection workflow for handling LEXITHROMYCIN.
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Safe Handling and Storage Procedures

Handling:

Handle in a well-ventilated place, such as a chemical fume hood, to avoid the formation of
dust and aerosols.[8]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where LEXITHROMYCIN is handled or stored.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[8]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated area.[8]

o Keep away from incompatible substances such as strong acids, bases, and oxidizing agents.

[3]
e Recommended storage temperature is 2 - 8 °C.

Accidental Release and Disposal Plan

In the event of a spill or accidental release, follow these procedures to ensure safety and
minimize environmental contamination.

Spill Response Workflow
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Figure 2: LEXITHROMYCIN Spill Response Workflow

Immediate Actions

Spill Detected

l

Evacuate non-essential personnel
from the immediate area.

l

Ensure adequate ventilation.

Containment & Cleanup

Don appropriate PPE:
- Double gloves
- Gown
- Eye protection
- Respirator

:

Contain the spill to prevent spreading.

!

For solid spills, carefully sweep up material.
For liquid spills, absorb with an inert material.

y

Decontaminate the spill area.

Dis

osal

Place all contaminated materials
(including PPE) into a sealed,
labeled container for hazardous waste.

:

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a LEXITHROMYCIN spill.
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Waste Disposal:

o Dispose of unused product and contaminated packaging in accordance with all applicable

local, state, and federal regulations.

» Do not allow the chemical to enter drains, as it is very toxic to aquatic life with long-lasting

effects.[7]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route

First Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
artificial respiration. Consult a

physician.

[3]

Skin Contact

Wash off with soap and plenty
of water for at least 15
minutes. Remove
contaminated clothing. If skin
irritation persists, call a

physician.

[3]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if
present and easy to do. Get

medical attention.

[2](3]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.

[2]4]
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Note to Physician: Treat symptomatically.[3] Symptoms of poisoning may occur even after
several hours; therefore, medical observation for at least 48 hours after the accident is
recommended.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for
LEXITHROMYCIN (Roxithromycin)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235527#personal-protective-equipment-for-
handling-lexithromycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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